Pregnan-3-one, (5alpha)-
Pregnan-3-one, (5alpha)-
Brand Name:
Vulcanchem
CAS No.:
14778-11-1
VCID:
VC0076668
InChI:
InChI=1S/C21H34O/c1-4-14-6-8-18-17-7-5-15-13-16(22)9-11-21(15,3)19(17)10-12-20(14,18)2/h14-15,17-19H,4-13H2,1-3H3/t14-,15-,17-,18-,19-,20+,21-/m0/s1
SMILES:
CCC1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C21H34O
Molecular Weight:
302.5 g/mol
Pregnan-3-one, (5alpha)-
CAS No.: 14778-11-1
Main Products
VCID: VC0076668
Molecular Formula: C21H34O
Molecular Weight: 302.5 g/mol
| CAS No. | 14778-11-1 |
|---|---|
| Product Name | Pregnan-3-one, (5alpha)- |
| Molecular Formula | C21H34O |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | (5S,8S,9S,10S,13R,14S,17S)-17-ethyl-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H34O/c1-4-14-6-8-18-17-7-5-15-13-16(22)9-11-21(15,3)19(17)10-12-20(14,18)2/h14-15,17-19H,4-13H2,1-3H3/t14-,15-,17-,18-,19-,20+,21-/m0/s1 |
| Standard InChIKey | JMAPHBFIBIHSIT-PMJYHDSJSA-N |
| Isomeric SMILES | CC[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CCC1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CCC1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
| Synonyms | 5α-Pregnan-3-one |
| PubChem Compound | 22213548 |
| Last Modified | Nov 11 2021 |
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